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Compound of Interest

2-(Aminooxy)ethanamine
dihydrochloride

Cat. No.: B125414

Compound Name:

An In-Depth Technical Guide on 2-(Aminooxy)ethanamine Dihydrochloride

This guide provides essential technical data for researchers, scientists, and professionals in
drug development on the chemical compound 2-(Aminooxy)ethanamine dihydrochloride.

Core Chemical Properties

2-(Aminooxy)ethanamine dihydrochloride is a chemical compound used in various scientific
research applications.[1] Its fundamental properties, including molecular formula and weight,
are crucial for experimental design and execution.

Property Value

Molecular Formula C2H10CI2N20]2][3][4] or C2HsN20-2HCI[5]
Molecular Weight 149.02 g/mol [2][3][4]

Synonyms O-(2-Aminoethyl)hydroxylamine dihydrochloride,

2-Aminoethoxyamine dihydrochloride[5]

CAS Number 37866-45-8[2][4][5]

Appearance White Solid[5]
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Molecular Structure and Composition

The structure of 2-(Aminooxy)ethanamine dihydrochloride consists of a core ethanamine
molecule with an aminooxy group, complexed with two hydrochloride molecules. This
composition is critical for its chemical reactivity and properties.

2-(Aminooxy)ethanamine

comprises C2HsN20
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Molecular composition of 2-(Aminooxy)ethanamine dihydrochloride.

Experimental Protocols

Detailed experimental protocols involving this compound would be specific to the research
application (e.g., synthesis of analogs, biological assays). As a starting point, handling and
storage are critical.

Storage and Handling:
o Storage: Store at 2-8°C in an inert atmosphere.[4]

o Safety: May cause an allergic skin reaction.[1] It is recommended to wear protective gloves
and clothing.[1] Avoid breathing dust.[1]

A logical workflow for utilizing this compound in a research setting is outlined below.
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General experimental workflow for laboratory use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [2-(Aminooxy)ethanamine dihydrochloride molecular
weight and formula.]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b125414#2-aminooxy-ethanamine-dihydrochloride-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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